Cas no 54927-77-4 (3-pentanone-d10)
3-pentanone-d10 Chemical and Physical Properties
Names and Identifiers
-
- 3-pentanone-d10
- 1,1,1,2,2,3-hexafluoro-4-decanone
- 1,1,1,2,2,4,4,5,5,5-decadeuterio-pentan-3-one
- 3-Pentanon-d(10)
- 4-Decanone, 1,1,1,2,2,3-hexafluoro-
- ACMC-20mico
- AGN-PC-00O73W
- CTK0C9440
- Decadeutero-diethylketon
- Pentan-3-on-d10
- 3-Pentanone-1,1,1,2,2,4,4,5,5,5-d10; 3-Pentanone-d10 (6CI); 3-Pentanone-d10; 3-Pentanone-1,1,1,2,2,4,4,5,5,5-D10; Perdeuteropentan-3-one
- 1,1,1,2,2,4,4,5,5,5-Decadeuteriopentan-3-one
- DB-315552
- 54927-77-4
- D99171
-
- Inchi: 1S/C5H10O/c1-3-5(6)4-2/h3-4H2,1-2H3/i1D3,2D3,3D2,4D2
- InChI Key: FDPIMTJIUBPUKL-MWUKXHIBSA-N
- SMILES: O=C(C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 96.135932398g/mol
- Monoisotopic Mass: 96.135932398g/mol
- Isotope Atom Count: 10
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 41.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 17.1Ų
3-pentanone-d10 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P273601-2.5mg |
3-Pentanone-d10 |
54927-77-4 | 2.5mg |
$ 64.00 | 2023-09-06 | ||
| TRC | P273601-5mg |
3-Pentanone-d10 |
54927-77-4 | 5mg |
$ 81.00 | 2023-09-06 | ||
| TRC | P273601-25mg |
3-Pentanone-d10 |
54927-77-4 | 25mg |
$196.00 | 2023-05-17 |
3-pentanone-d10 Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on 3-pentanone-d10
Professional Introduction to Compound with CAS No. 54927-77-4 and Product Name 3-Pentanone-d10
The compound with the CAS number 54927-77-4 and the product name 3-Pentanone-d10 represents a deuterated derivative of 3-pentanone, a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Deuterated compounds, particularly those labeled with deuterium (denoted as 'd'), are widely utilized in various scientific applications due to their unique metabolic properties and stability. This introduction aims to provide a comprehensive overview of the compound, its applications, and its relevance in contemporary research.
3-Pentanone-d10 is a stable isotope-labeled version of 3-pentanone, where ten of the hydrogen atoms are replaced by deuterium atoms. This modification enhances the compound's resistance to metabolic degradation, making it an invaluable tool in studies involving metabolic pathways and enzyme kinetics. The use of deuterated compounds in research has been increasingly recognized for its ability to provide insights into biochemical processes that are otherwise obscured by the rapid metabolism of non-deuterated analogs.
In recent years, the demand for high-purity deuterated compounds has surged due to their application in nuclear magnetic resonance (NMR) spectroscopy. 3-Pentanone-d10 serves as an excellent internal standard or reference compound in NMR studies, allowing researchers to accurately quantify and analyze complex mixtures of organic compounds. Its deuterated form minimizes interference from natural abundance hydrogen signals, thereby improving the resolution and sensitivity of NMR experiments.
The pharmaceutical industry has also embraced deuterated compounds like 3-Pentanone-d10 for drug development purposes. Deuteration can alter the pharmacokinetic properties of a drug, including its half-life, distribution, metabolism, and excretion (ADME). By incorporating deuterium atoms into a drug molecule, researchers can potentially enhance its therapeutic efficacy while reducing side effects. For instance, studies have shown that deuteration can improve the bioavailability and stability of certain pharmaceuticals, making them more effective in clinical settings.
One of the most compelling applications of 3-Pentanone-d10 is in the field of metabolic labeling. This technique involves incorporating deuterated compounds into biological systems to trace metabolic pathways and identify key enzymes involved in biochemical processes. By using 3-Pentanone-d10, researchers can monitor the incorporation of deuterium into metabolites, providing a detailed map of metabolic fluxes within cells or organisms. Such information is crucial for understanding disease mechanisms and developing targeted therapies.
Advances in synthetic chemistry have made it possible to produce high-purity 3-Pentanone-d10 on an industrial scale. Modern methods involve catalytic hydrogenation or isotopic exchange reactions that efficiently incorporate deuterium atoms into organic molecules while maintaining structural integrity. These synthetic approaches ensure that researchers have access to reliable and consistent sources of deuterated compounds for their experiments.
The environmental impact of using deuterated compounds has also been a topic of interest. While deuterium is an isotope of hydrogen and does not pose significant environmental risks, its widespread use in research necessitates careful handling and disposal practices. Scientists are continuously exploring sustainable methods for synthesizing and managing deuterated compounds to minimize any potential ecological footprint.
Recent studies have highlighted the role of 3-Pentanone-d10 in studying enzyme mechanisms at a molecular level. By employing computational modeling and experimental techniques such as X-ray crystallography, researchers can visualize how enzymes interact with substrates like 3-Pentanone-d10. This detailed understanding is essential for designing novel drugs that can selectively target specific enzymes involved in diseases such as cancer or inflammation.
The versatility of 3-Pentanone-d10 extends beyond academic research; it also finds applications in industrial processes. For example, it can be used as a precursor in the synthesis of more complex organic molecules or as a reference standard in quality control procedures for chemical manufacturing. Its stability under various conditions makes it an ideal candidate for these industrial applications.
As technology advances, new methodologies for studying 3-Pentanone-d10 are being developed. Techniques such as mass spectrometry (MS) coupled with high-resolution chromatography allow for precise analysis of deuterated compounds in complex mixtures. These advancements enable researchers to gain deeper insights into biochemical processes and develop more sophisticated models for drug discovery.
The future prospects for 3-Pentanone-d10 are promising, with ongoing research exploring its potential applications in areas such as artificial intelligence-driven drug design and personalized medicine. By integrating computational tools with experimental data derived from 3-Pentanone-d10, scientists can accelerate the discovery process and tailor treatments to individual patients' needs.
54927-77-4 (3-pentanone-d10) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)